Cas no 1335554-50-1 ((2R)-1-4-(1H-pyrazol-1-yl)phenylpropan-2-amine)

• Product Name: (2R)-1-4-(1H-pyrazol-1-yl)phenylpropan-2-amine
• CAS No: 1335554-50-1
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• CID: 6349964
• PubChem ID: 165706954
• Update Time: 2025-11-01

(2R)-1-4-(1H-pyrazol-1-yl)phenylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-1-4-(1H-pyrazol-1-yl)phenylpropan-2-amine
• EN300-1764256
• (2R)-1-[4-(1H-pyrazol-1-yl)phenyl]propan-2-amine
• 1335554-50-1

• Inchi： 1S/C12H15N3/c1-10(13)9-11-3-5-12(6-4-11)15-8-2-7-14-15/h2-8,10H,9,13H2,1H3/t10-/m1/s1
• InChI Key： BTJPLOIUFLNUKM-SNVBAGLBSA-N
• SMILES： N[C@H](C)CC1C=CC(=CC=1)N1C=CC=N1

Computed Properties

• Exact Mass: 201.126597491g/mol
• Monoisotopic Mass: 201.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 43.8Ų

Additional information on (2R)-1-4-(1H-pyrazol-1-yl)phenylpropan-2-amine

Introduction to (2R)-1-4-(1H-pyrazol-1-yl)phenylpropan-2-amine (CAS No. 1335554-50-1)

(2R)-1-4-(1H-pyrazol-1-yl)phenylpropan-2-amine is a meticulously crafted organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its unique Chemical Abstracts Service (CAS) number CAS No. 1335554-50-1, represents a promising candidate in the development of novel therapeutic agents. Its molecular structure, characterized by a pyrazole moiety linked to a phenyl ring and a propylamine side chain, positions it as a versatile scaffold for further chemical modifications and biological evaluations.

The significance of this compound lies in its potential applications across various domains of medicinal chemistry. The presence of the pyrazole ring is particularly noteworthy, as it is a heterocyclic structure widely recognized for its pharmacological properties. Pyrazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer activities. In particular, the substitution pattern of the pyrazole ring in this compound enhances its binding affinity to biological targets, making it an attractive molecule for drug discovery efforts.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with enzymes and receptors with high precision. These studies suggest that (2R)-1-4-(1H-pyrazol-1-yl)phenylpropan-2-amine exhibits favorable pharmacokinetic properties, including good solubility and metabolic stability. Such characteristics are crucial for the development of orally active drugs that can traverse biological membranes efficiently.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The stereochemistry at the chiral center, specifically the (2R) configuration, is critical for its biological activity. Researchers have employed advanced synthetic techniques, such as asymmetric hydrogenation and chiral auxiliary methods, to achieve the desired stereoselectivity. These synthetic strategies not only highlight the compound's complexity but also underscore the ingenuity of modern synthetic organic chemistry.

In the realm of drug discovery, (2R)-1-4-(1H-pyrazol-1-yl)phenylpropan-2-amine has been explored as a lead compound for several therapeutic indications. Preliminary in vitro studies have demonstrated its potential efficacy against various disease targets. For instance, its interaction with kinases and other enzymes implicated in cancer progression has been investigated in detail. The pyrazole moiety, in particular, has been shown to modulate enzyme activity by binding to key residues within the active site.

The integration of machine learning and artificial intelligence into drug discovery pipelines has further accelerated the evaluation of this compound's therapeutic potential. Predictive models have been developed to assess its pharmacological effects based on structural features alone. These models often incorporate data from high-throughput screening assays, providing a comprehensive overview of the compound's activity spectrum. Such computational approaches are indispensable in modern medicinal chemistry, enabling rapid identification of promising candidates for further development.

Preclinical studies are essential for validating the initial findings from in vitro assays. Animal models have been employed to evaluate the safety and efficacy of (2R)-1-4-(1H-pyrazol-1-yl)phenylpropan-2-amine before human trials can commence. These studies focus on assessing toxicity profiles, pharmacokinetic behavior, and target engagement. The results from these experiments are critical for determining whether the compound progresses to clinical development phases.

The role of interdisciplinary collaboration cannot be overstated in advancing pharmaceutical research. Biochemists, chemists, pharmacologists, and computational scientists must work together to decipher the complex interactions between this compound and biological systems. Such collaborative efforts often lead to innovative solutions that might not be apparent within individual disciplines alone.

The future prospects for (2R)-1-4-(1H-pyrazol-1-yl)phenylpropan-2-amine are bright, given its unique structural features and promising preclinical data. Further research is warranted to explore its potential as a therapeutic agent or as a building block for more complex drug molecules. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.